
[4-(1H-pyrazol-1-yl)phenyl]methanol CAS
number and identifiers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
[4-(1H-pyrazol-1-

yl)phenyl]methanol

Cat. No.: B141066 Get Quote

Technical Guide: [4-(1H-pyrazol-1-
yl)phenyl]methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound [4-(1H-
pyrazol-1-yl)phenyl]methanol, including its identifiers, a general synthesis protocol, and a

summary of the known biological activities of related pyrazole derivatives. This document is

intended to serve as a foundational resource for researchers and professionals engaged in

drug discovery and development.

Core Compound Identifiers
The following table summarizes the key identifiers for [4-(1H-pyrazol-1-yl)phenyl]methanol.
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Identifier Value Source

CAS Number 143426-49-7 Thermo Scientific

IUPAC Name
(4-(1H-pyrazol-1-

yl)phenyl)methanol
Thermo Scientific

Molecular Formula C₁₀H₁₀N₂O Thermo Scientific

Molecular Weight 174.20 g/mol Thermo Scientific

Canonical SMILES
C1=CC(=CC=C1N2C=CC=N2)

CO
Thermo Scientific

PubChem CID 2776480 Thermo Scientific

InChI Key
MMGMLIHSHFKRDK-

UHFFFAOYSA-N
Thermo Scientific

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of [4-(1H-pyrazol-1-
yl)phenyl]methanol was not found in the immediate search results, a general and widely

applicable method for the synthesis of pyrazole derivatives is the Knorr pyrazole synthesis.[1]

This reaction involves the condensation of a β-dicarbonyl compound with a hydrazine

derivative.[1] For the synthesis of N-aryl pyrazoles, an alternative common approach involves

the reaction of a substituted hydrazine with a suitable three-carbon synthon.

A plausible synthetic route to [4-(1H-pyrazol-1-yl)phenyl]methanol could involve the reaction

of 4-hydrazinylbenzyl alcohol with a 1,3-dicarbonyl compound, such as 1,1,3,3-

tetramethoxypropane, in the presence of an acid catalyst.

General Protocol: Synthesis of N-Aryl Pyrazoles
This protocol outlines a general procedure for the synthesis of N-aryl pyrazoles and can be

adapted for the synthesis of [4-(1H-pyrazol-1-yl)phenyl]methanol.

Materials:

Substituted aryl hydrazine (e.g., 4-hydrazinylbenzyl alcohol)
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1,3-Dicarbonyl compound or its equivalent (e.g., 1,1,3,3-tetramethoxypropane)

Solvent (e.g., ethanol, acetic acid)

Acid catalyst (e.g., hydrochloric acid, sulfuric acid)

Standard laboratory glassware and equipment for chemical synthesis (round-bottom flask,

condenser, magnetic stirrer, heating mantle)

Purification supplies (silica gel for column chromatography, appropriate solvents)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve the aryl hydrazine in the chosen solvent.

Addition of Reagents: To this solution, add the 1,3-dicarbonyl compound and a catalytic

amount of acid.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction should be monitored by a suitable technique, such as thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent

may be removed under reduced pressure. The residue is then neutralized with a suitable

base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl

acetate).

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., sodium

sulfate) and concentrated. The crude product is then purified by column chromatography on

silica gel to yield the desired N-aryl pyrazole.

Biological Activities of Pyrazole Derivatives
Pyrazole derivatives are a well-established class of heterocyclic compounds with a broad

spectrum of biological activities. While specific studies on the biological activity of [4-(1H-
pyrazol-1-yl)phenyl]methanol are not readily available in the public domain, the pyrazole

scaffold is a key feature in numerous pharmacologically active molecules.
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Research has demonstrated that pyrazole-containing compounds exhibit a range of activities,

including:

Anticancer Activity: Many pyrazole derivatives have been synthesized and evaluated for their

potential as anticancer agents.[2][3]

Anti-inflammatory Activity: The pyrazole moiety is a core component of several non-steroidal

anti-inflammatory drugs (NSAIDs).[4]

Antimicrobial and Antifungal Activity: Various substituted pyrazoles have shown promising

activity against a range of microbial and fungal pathogens.

Antitubercular Activity: Certain pyrazole derivatives have been investigated for their potential

to treat tuberculosis.[4]

The diverse biological profile of pyrazole derivatives makes [4-(1H-pyrazol-1-
yl)phenyl]methanol a compound of interest for further investigation in drug discovery

programs.

Visualizations
General Synthesis Workflow for N-Aryl Pyrazoles
The following diagram illustrates a generalized workflow for the synthesis of N-aryl pyrazoles, a

common class of compounds to which [4-(1H-pyrazol-1-yl)phenyl]methanol belongs.
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Caption: A generalized workflow for the synthesis of N-aryl pyrazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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